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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439

Essential Safety and Handling Guide for Formyl
Acetate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Formyl acetate (acetic formic
anhydride). The following procedural guidance is designed to ensure safe laboratory operations
and mitigate risks associated with this chemical.

Properties and Hazards of Formyl Acetate

Formyl acetate is a flammable and corrosive compound that requires careful handling. Its
toxicological properties have not been fully investigated, warranting a cautious approach.[1] It
is known to be an irritant to the skin and eyes and may cause respiratory irritation.[1][2] A
significant hazard is its decomposition at room temperature, which accelerates at higher
temperatures, producing acetic acid and carbon monoxide.[2] This decomposition can lead to a
dangerous buildup of pressure in sealed containers.[2]
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Property Value Reference
Molecular Formula C3H40s3 [3]
Molecular Weight 88.062 g/mol [3]

Boiling Point 27-28°C @ 1.33kPa [2]
Appearance Liquid [2]

GHS Hazard Statements H226: Flammable liquid and o

vapour
H315: Causes skin irritation [1]

H319: Causes serious eye

[1]

irritation

H335: May cause respiratory o
irritation

Operational Plan for Handling Formyl Acetate

Adherence to the following step-by-step protocol is mandatory for the safe handling of Formyl

acetate.

Engineering Controls and Preparation

Ventilation: All work with Formyl acetate must be conducted in a certified chemical fume
hood to minimize inhalation exposure.[2] The laboratory should be equipped with a
mechanical exhaust system.[1]

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible
and functional.[1]

Storage Check: Before handling, retrieve Formyl acetate from refrigerated storage (2°C -
8°C).[1] Inspect the container for any signs of pressure buildup. It should be stored in a flask
with a polyethylene stopper, not a sealed container, to allow for the safe release of gas from
decomposition.[2]
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Required Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA standards or
European Standard EN166.[1] A face shield is recommended for splash protection.

 Skin Protection:
o Gloves: Wear compatible, chemical-resistant gloves to prevent skin contact.[1]
o Lab Coat: A chemically resistant lab coat or apron is required.
o Clothing: Wear long pants and closed-toe shoes.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator, especially if there is a risk of vapor inhalation.[1]

Handling and Experimental Procedure

e Grounding: Ground all equipment to prevent static discharge, which could ignite the
flammable vapors.

» Dispensing: When transferring or dispensing Formyl acetate, do so slowly and carefully to
avoid splashing.

o Avoid Incompatibles: Keep Formyl acetate away from incompatible materials such as strong
oxidizing agents, acids, and bases.

o Temperature Control: Maintain the experimental temperature as low as feasible to minimize
the rate of decomposition and carbon monoxide evolution.[2]

Post-Experiment Procedures

o Decontamination: Thoroughly wipe down the work area in the fume hood.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands
and any exposed skin thoroughly with soap and water after handling.[1]

o Storage: Return the Formyl acetate container to its designated refrigerated storage,
ensuring the polyethylene stopper is secure.[1][2]
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Workflow for Handling Formyl Acetate
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Caption: Workflow for the safe handling of Formyl acetate.

Disposal Plan

Proper disposal of Formyl acetate and contaminated materials is critical to ensure safety and
environmental compliance.

o Waste Collection:

o Collect all waste Formyl acetate and materials that have come into direct contact with it
(e.g., pipette tips, gloves, absorbent pads) in a designated, clearly labeled, and closed
container.[1]

o Do not mix with other waste streams unless compatibility has been confirmed.
» Disposal Method:

o The recommended disposal method is incineration.[1] The material should be dissolved or
mixed with a combustible solvent and burned in a chemical incinerator equipped with an
afterburner and scrubber.[1]

o This process must be carried out by licensed hazardous waste disposal personnel.
» Regulatory Compliance:

o All disposal activities must be conducted in strict accordance with local, state, and federal
regulations.

Emergency and First-Aid Procedures

Immediate action is required in the event of exposure.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[1] Seek immediate medical attention from an
ophthalmologist.[1]

» Skin Contact: Remove all contaminated clothing and shoes immediately.[1] Wash the
affected area with plenty of soap and water for at least 15 minutes.[1] Seek medical attention
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if irritation develops or persists.[1]

 Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has
stopped, provide artificial respiration.[1] Seek immediate medical attention.[1]

 Ingestion: If the person is conscious, rinse their mouth out with water.[1] Do not induce
vomiting. Seek immediate medical attention.[1]

o Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill with
an inert material (e.g., sand or vermiculite) and collect it in a suitable container for disposal.
[1] Ventilate the area thoroughly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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